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Compound of Interest

Compound Name: HIV-1 inhibitor-79

Cat. No.: B15566070

This document provides essential safety and logistical information for the proper disposal of
HIV-1 inhibitor-79, a potent antiretroviral compound. The following procedures are designed to
ensure the safety of laboratory personnel and compliance with standard regulations for
chemical and biological waste.

Compound Activity Data

HIV-1 inhibitor-79 (also known as Compound 3K) is a highly effective inhibitor of HIV-1 and its
common mutant strains. While it exhibits low cytotoxicity, its potent biological activity

necessitates careful handling and disposal. The table below summarizes its key quantitative
data.[1]
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Metric Target Value
IC50 HIV-1 (Wild Type) 1.9 nM
K103 Mutant 1.9nM

L100I Mutant 8.7 nM

E138K Mutant 11 nM

HIV-1 Reverse Transcriptase 25 nM

EC50 HIV-2 6.14 uM
CCh0 Cytotoxicity 21.95 uM
Sl Selectivity Index 11478

Disposal Protocol: Step-by-Step

This protocol outlines the recommended procedure for the disposal of HIV-1 inhibitor-79,
including pure compound and contaminated materials.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves.[2][3]

2. Decontamination of Spills:
 In case of a spill, absorb the material with an inert absorbent material (e.g., paper towel).

» Disinfect the area with a 10% bleach solution or another appropriate laboratory disinfectant.
[4] Allow for a suitable contact time as specified by the disinfectant manufacturer.[4]

o All materials used for spill cleanup should be treated as hazardous waste.[4]
3. Disposal of Pure Compound (Unused):

e Unused or expired HIV-1 inhibitor-79 should be disposed of as chemical waste.
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e Do not dispose of it down the drain or in the regular trash.
» Follow all local, state, and federal regulations for hazardous waste disposal.[3]
4. Disposal of Contaminated Materials:

o Solid Waste: All materials that have come into contact with HIV-1 inhibitor-79, such as
pipette tips, gloves, and culture plates, should be collected in a designated hazardous waste
container.

e Liquid Waste: Liquid waste containing HIV-1 inhibitor-79 should be collected in a clearly
labeled, leak-proof hazardous waste container. Chemical inactivation may be a viable option
depending on the nature of the waste. Studies have shown that chlorine dioxide can
effectively inactivate HIV-1.[5][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of HIV-1
inhibitor-79 and related materials.
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Start: Disposal of HIV-1 Inhibitor-79

Identify Material Type

Pure Compound Contaminated Solid Contaminated Liquid

Pure Compound (Unused/Expired) Contaminated Solid Waste (Gloves, Tips, etc.) Contaminated Liquid Waste (Media, Buffers, etc.)

Collect in Designated Collect in Biohazard/Chemical Collect in Labeled, Leak-Proof
Chemical Waste Container Waste Container Liquid Waste Container

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Inactivation of human immunodeficiency virus by a medical waste disposal process using
chlorine dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Research Portal [ircommons.uwf.edu]

 To cite this document: BenchChem. [Safe Disposal of HIV-1 Inhibitor-79: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566070#hiv-1-inhibitor-79-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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